Cas no 733740-71-1 (trans-2-2-(3-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid)

• Product Name: trans-2-2-(3-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid
• CAS No: 733740-71-1
• MF: C₁₄H₁₅IO₃
• MW: 358.171576738358
• CID: 872094
• PubChem ID: 24722374
• Update Time: 2025-06-13

trans-2-2-(3-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• TRANS-2-[2-(3-IODOPHENYL)-2-OXOETHYL]CYCLOPENTANE-1-CARBOXYLIC ACID
• LogP
• trans-2-[2-(3-Iodophenyl)-2-oxoethyl]-cyclopentane-1-carboxylic acid
• MFCD06799089
• rel-(1R,2S)-2-[2-(3-Iodophenyl)-2-oxoethyl]cyclopentanecarboxylic acid
• (1R,2S)-2-[2-(3-iodophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid
• 733740-71-1
• AKOS016017565
• DTXSID601153608
• TRANS-2-[2-(3-IODOPHENYL)-2-OXOETHYL]CYCLOPENTANE-1-CARBOXYLICACID
• trans-2-2-(3-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid

• MDL： MFCD06799089
• Inchi： 1S/C14H15IO3/c15-11-5-1-4-10(7-11)13(16)8-9-3-2-6-12(9)14(17)18/h1,4-5,7,9,12H,2-3,6,8H2,(H,17,18)/t9-,12+/m0/s1
• InChI Key： UQCHWAXAZHUWKE-JOYOIKCWSA-N
• SMILES： IC1=CC=CC(=C1)C(C[C@@H]1CCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 358.00700
• Monoisotopic Mass: 358.00659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.36490

Additional information on trans-2-2-(3-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid

Introduction to trans-2-2-(3-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid (CAS No. 733740-71-1)

trans-2-2-(3-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 733740-71-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopentane core functionalized with an ester group and an iodophenyl substituent, making it a versatile scaffold for further chemical modifications and biological evaluations.

The structural motif of trans-2-2-(3-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid incorporates several key features that contribute to its potential utility in drug discovery. The cyclopentane ring provides a rigid, three-dimensional framework, which can be advantageous for optimizing binding affinity and selectivity in protein targets. Additionally, the presence of an iodine atom at the 3-position of the phenyl ring enhances its reactivity, allowing for further derivatization through cross-coupling reactions such as Suzuki or Stille couplings. These attributes make it a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The trans configuration of the cyclopentane ring in this compound is particularly noteworthy, as it can influence both the electronic properties and steric interactions with biological targets. Computational studies have suggested that this conformation may facilitate optimal positioning within active sites, thereby improving drug-like properties such as solubility and metabolic stability.

One of the most compelling aspects of trans-2-2-(3-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid is its potential role in modulating biological pathways relevant to inflammation and cancer. Preliminary research indicates that derivatives of this compound may exhibit inhibitory activity against enzymes involved in pro-inflammatory signaling cascades. For instance, modifications at the ester moiety could lead to the development of potent inhibitors of cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in the production of inflammatory mediators.

Furthermore, the iodophenyl group serves as a handle for incorporating photoreactive or bioconjugatable functionalities. This feature is particularly useful in targeted therapy approaches, where photodynamic or antibody-drug conjugates (ADCs) are being explored as next-generation treatments for various malignancies. The ability to attach photosensitizers or antibodies via cross-coupling reactions opens up possibilities for site-specific delivery and controlled release mechanisms.

The synthesis of trans-2-2-(3-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid involves multi-step organic transformations, starting from readily available precursors such as 3-bromoiodobenzene and cyclopentanone derivatives. The introduction of the ester group at the 1-position of the cyclopentane ring typically requires condensation reactions with appropriate aldehydes or ketones under acidic or basic conditions. The subsequent iodination step at the phenyl ring can be achieved using iodine monochloride or NIS (N-Iodosuccinimide), ensuring regioselective substitution at the desired position.

Recent advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. For example, catalytic hydrogenation techniques have been employed to achieve selective reduction of double bonds while preserving sensitive functional groups. Additionally, green chemistry principles have been applied to minimize waste and improve atom economy during synthesis, aligning with sustainable pharmaceutical manufacturing practices.

In terms of biological evaluation, trans-2-2-(3-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid has been subjected to various in vitro assays to assess its potential therapeutic effects. Initial studies have demonstrated promising activity against certain cancer cell lines, where it exhibited dose-dependent inhibition of proliferation. Mechanistic investigations suggest that this compound may interfere with critical signaling pathways such as MAPK or PI3K/Akt by modulating downstream effector proteins.

The pharmacokinetic profile of this compound is also an area of active investigation. In animal models, early studies have shown moderate oral bioavailability and reasonable tissue distribution, suggesting its potential for systemic administration. However, challenges remain in terms of metabolic stability and excretion rates, which are essential factors for optimizing clinical efficacy and minimizing side effects.

Future directions in the research on trans-2-2-(3-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid include exploring its role in drug conjugation strategies and developing novel derivatives with enhanced bioactivity. For instance, linking this scaffold to antibodies via thioether linkers could yield highly specific targeted agents capable of delivering cytotoxic payloads directly to tumor cells. Similarly, incorporating photoreactive groups could enable activation-dependent release mechanisms under controlled conditions such as light irradiation.

The integration of computational chemistry into drug discovery has also provided valuable insights into optimizing trans-2-2-(3-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid derivatives. Molecular docking simulations have been used to predict binding modes with target proteins, allowing researchers to design analogs with improved affinity and selectivity. Additionally, virtual screening techniques have identified potential lead compounds based on structural similarity searches against large databases of known bioactive molecules.

In conclusion,trans-2-2-(3-Iodophenyl)-2 oxoethyl-cyclopentane -1 -carboxylic acid (CAS No . 733740 -71 -1) represents a promising candidate for further development in pharmaceutical research . Its unique structural features , coupled with its reactivity and biological potential , make it an attractive scaffold for designing novel therapeutic agents . As our understanding of disease mechanisms continues to evolve , compounds like this one will play an increasingly important role in addressing unmet medical needs through innovative chemical biology approaches .